Dipyrithione
Dipyrithione
Dipyrithione is a pyridinium ion.
Dipyrithione, a bactericidal and fungicidal pyrithione derivate, was formulated as Crimanex anti-dandruff shampoo, but is no longer available. It is currently used as a pesticide, and not used in any FDA approved drug products. Interestingly, dipyrithione has been studied and shown to have cytotoxic and potent broad-spectrum antitumor activity, which suggests a potential basis for an anticancer drug development. Pyrithione derivatives, such as [DB06815] and sodium pyrithione, are widely used as cosmetic preservatives and as anti-dandruff agents in shampoos. It may be combined with other ingredients, such as triclosan to serve as antifungal and antibacterial skin treatments. Dandruff is a common scalp disease affecting >40% of the world's adult population, and may be caused by fungi such as Malassezia globosa and M. restricta.
Dipyrithione is a natural product found in Marsypopetalum modestum and Allium stipitatum with data available.
Dipyrithione, a bactericidal and fungicidal pyrithione derivate, was formulated as Crimanex anti-dandruff shampoo, but is no longer available. It is currently used as a pesticide, and not used in any FDA approved drug products. Interestingly, dipyrithione has been studied and shown to have cytotoxic and potent broad-spectrum antitumor activity, which suggests a potential basis for an anticancer drug development. Pyrithione derivatives, such as [DB06815] and sodium pyrithione, are widely used as cosmetic preservatives and as anti-dandruff agents in shampoos. It may be combined with other ingredients, such as triclosan to serve as antifungal and antibacterial skin treatments. Dandruff is a common scalp disease affecting >40% of the world's adult population, and may be caused by fungi such as Malassezia globosa and M. restricta.
Dipyrithione is a natural product found in Marsypopetalum modestum and Allium stipitatum with data available.
Brand Name:
Vulcanchem
CAS No.:
3696-28-4
VCID:
VC21175150
InChI:
InChI=1S/C10H8N2O2S2/c13-11-7-3-1-5-9(11)15-16-10-6-2-4-8-12(10)14/h1-8H
SMILES:
C1=CC=[N+](C(=C1)SSC2=CC=CC=[N+]2[O-])[O-]
Molecular Formula:
C10H8N2O2S2
Molecular Weight:
252.3 g/mol
Dipyrithione
CAS No.: 3696-28-4
Cat. No.: VC21175150
Molecular Formula: C10H8N2O2S2
Molecular Weight: 252.3 g/mol
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Specification
| Description | Dipyrithione is a pyridinium ion. Dipyrithione, a bactericidal and fungicidal pyrithione derivate, was formulated as Crimanex anti-dandruff shampoo, but is no longer available. It is currently used as a pesticide, and not used in any FDA approved drug products. Interestingly, dipyrithione has been studied and shown to have cytotoxic and potent broad-spectrum antitumor activity, which suggests a potential basis for an anticancer drug development. Pyrithione derivatives, such as [DB06815] and sodium pyrithione, are widely used as cosmetic preservatives and as anti-dandruff agents in shampoos. It may be combined with other ingredients, such as triclosan to serve as antifungal and antibacterial skin treatments. Dandruff is a common scalp disease affecting >40% of the world's adult population, and may be caused by fungi such as Malassezia globosa and M. restricta. Dipyrithione is a natural product found in Marsypopetalum modestum and Allium stipitatum with data available. |
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| CAS No. | 3696-28-4 |
| Molecular Formula | C10H8N2O2S2 |
| Molecular Weight | 252.3 g/mol |
| IUPAC Name | 1-oxido-2-[(1-oxidopyridin-1-ium-2-yl)disulfanyl]pyridin-1-ium |
| Standard InChI | InChI=1S/C10H8N2O2S2/c13-11-7-3-1-5-9(11)15-16-10-6-2-4-8-12(10)14/h1-8H |
| Standard InChI Key | ZHDBTKPXEJDTTQ-UHFFFAOYSA-N |
| SMILES | C1=CC=[N+](C(=C1)SSC2=CC=CC=[N+]2[O-])[O-] |
| Canonical SMILES | C1=CC=[N+](C(=C1)SSC2=CC=CC=[N+]2[O-])[O-] |
| Boiling Point | 582.8 |
| Melting Point | 205 |
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